2-ethyl-N-[1-[2-(1-piperidinyl)ethyl]-2-benzimidazolyl]-3-pyrazolecarboxamide

• Molecular Formula: C20H26N6O
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 2-ethyl-N-[1-(2-piperidin-1-ylethyl)benzimidazol-2-yl]pyrazole-3-carboxamide
• InChI: InChI=1S/C20H26N6O/c1-2-26-18(10-11-21-26)19(27)23-20-22-16-8-4-5-9-17(16)25(20)15-14-24-12-6-3-7-13-24/h4-5,8-11H,2-3,6-7,12-15H2,1H3,(H,22,23,27)
• InChI Key: BWDUDGVXDSQFRF-UHFFFAOYSA-N
• SMILES: CCN1C(=CC=N1)C(=O)NC2=NC3=CC=CC=C3N2CCN4CCCCC4

Description

2-ethyl-N-[1-[2-(1-piperidinyl)ethyl]-2-benzimidazolyl]-3-pyrazolecarboxamide is a member of benzimidazoles.

Scientific Research Applications

• Synthesis and Fluorescence Applications : In a study by Gorobets and Abakumov (2002), 3-(benzimidazolyl-2)-2-iminocoumarins, structurally related to the compound , were synthesized. The interaction with aromatic aldehydes in the presence of piperidine yielded compounds with effective fluorescence in alcohol solutions. This suggests potential applications in fluorescence-based assays or imaging techniques (Gorobets & Abakumov, 2002).

• Radiochemistry and Imaging : A study by Brown-Proctor et al. (1999) focused on a similar compound, 6-Methoxy-3-[2-[1-(phenylmethyl)-4-piperidinyl]ethyl]-1,2-benzisoxazole, which is a reversible inhibitor of acetylcholinesterase. The carbon-11 labeled form of this compound showed potential for in vivo imaging studies, particularly in the context of neurological research (Brown-Proctor et al., 1999).

• Cancer Imaging Research : John et al. (1999) investigated a sigma receptor binding radioligand, N-[2-(1'-piperidinyl)ethyl]-3-iodo[125I]-4-methoxybenzamide (P[125I]MBA), for imaging breast cancer. The compound demonstrated binding to sigma sites, suggesting its potential in cancer imaging and diagnosis (John et al., 1999).

• Antituberculosis Activity : Research by Jeankumar et al. (2013) on thiazole-aminopiperidine hybrid analogues, which bear structural similarities to the compound , showed significant activity against Mycobacterium tuberculosis. This highlights the potential of such compounds in the development of new antituberculosis drugs (Jeankumar et al., 2013).